![molecular formula C21H19ClN2O4S B2592832 Methyl 6-chloro-2-((2-((2,4-dimethylphenyl)amino)-2-oxoethyl)thio)-4-oxo-1,4-dihydroquinoline-3-carboxylate CAS No. 951553-14-3](/img/structure/B2592832.png)
Methyl 6-chloro-2-((2-((2,4-dimethylphenyl)amino)-2-oxoethyl)thio)-4-oxo-1,4-dihydroquinoline-3-carboxylate
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Description
Methyl 6-chloro-2-((2-((2,4-dimethylphenyl)amino)-2-oxoethyl)thio)-4-oxo-1,4-dihydroquinoline-3-carboxylate is a useful research compound. Its molecular formula is C21H19ClN2O4S and its molecular weight is 430.9. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
One primary area of research involving this compound is its synthesis and the determination of its molecular and crystal structures. A notable study involves the synthesis of methyl 7,7-dimethyl-5-oxo-5,6,7,8-tetrahydroquinoline-4-carboxylates through the reaction of 3-amino-5,5-dimethylcyclohex-2-enone with methyl esters of acyl(aroyl)pyruvic acids. The structural elucidation of these compounds, including a derivative similar to the target compound, was achieved using X-ray structural analysis, providing insights into their chemical behavior and potential applications (Rudenko et al., 2013).
Biological Activity
Research on related quinoline derivatives explores their biological activities, including antimicrobial, myorelaxant, and calcium modulatory properties. For instance, certain quinoline derivatives have been synthesized and evaluated for their myorelaxant activity on isolated rabbit gastric fundus, showing potential as therapeutic agents (Gündüz et al., 2008). Additionally, derivatives of 1,4-dihydropyridines, closely related in structure to the target compound, have been investigated for their calcium modulatory properties, which are crucial for various physiological processes (Linden et al., 2006).
Potential Antimicrobial Agents
Another critical area of research is the exploration of quinoline derivatives as potential antimicrobial agents. Studies have synthesized a series of compounds and evaluated them for in vitro antibacterial and antifungal activities, identifying structures that exhibit significant antimicrobial properties. This research contributes to the development of new therapeutic agents against resistant microbial strains (Desai et al., 2011).
Properties
IUPAC Name |
methyl 6-chloro-2-[2-(2,4-dimethylanilino)-2-oxoethyl]sulfanyl-4-oxo-1H-quinoline-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClN2O4S/c1-11-4-6-15(12(2)8-11)23-17(25)10-29-20-18(21(27)28-3)19(26)14-9-13(22)5-7-16(14)24-20/h4-9H,10H2,1-3H3,(H,23,25)(H,24,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCQHDIUBBAVUSX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)CSC2=C(C(=O)C3=C(N2)C=CC(=C3)Cl)C(=O)OC)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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